Cas no 2138358-56-0 (1-methyl-8-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione)

• Product Name: 1-methyl-8-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione
• CAS No: 2138358-56-0
• MF: C₈H₁₃NO₄S
• MW: 219.25812125206
• CID: 5812681
• PubChem ID: 165485717
• Update Time: 2025-07-13

1-methyl-8-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione Chemical and Physical Properties

Names and Identifiers

• 1-methyl-8-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione
• EN300-1122865
• 1-methyl-8-oxa-2lambda6-thia-1-azaspiro[4.5]decane-2,2,4-trione
• 2138358-56-0

• Inchi： 1S/C8H13NO4S/c1-9-8(2-4-13-5-3-8)7(10)6-14(9,11)12/h2-6H2,1H3
• InChI Key： ZPIKZXKVMPGZCY-UHFFFAOYSA-N
• SMILES： S1(CC(C2(CCOCC2)N1C)=O)(=O)=O

Computed Properties

• Exact Mass: 219.05652907g/mol
• Monoisotopic Mass: 219.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-methyl-8-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione

Introduction to 1-methyl-8-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione (CAS No. 2138358-56-0)

1-methyl-8-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione, identified by its Chemical Abstracts Service (CAS) number 2138358-56-0, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique scaffold and potential biological activities. This spirocyclic compound features a nitrogen-containing thiazole ring fused with a decane backbone, further functionalized by an oxygenated ketone group at the 2-position and a methyl substituent at the 1-position. The presence of multiple heteroatoms and the spirocyclic arrangement contribute to its intriguing chemical properties and reactivity, making it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The molecular structure of 1-methyl-8-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione encompasses a spiro center where two rings are connected through a single carbon atom. This spirocyclic motif is often associated with enhanced metabolic stability and improved bioavailability, which are critical factors in pharmaceutical development. The compound’s thiazole ring introduces sulfur into the core structure, which can participate in various hydrogen bonding interactions and metal coordination events, thereby influencing its binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of such complex molecules with greater accuracy. Molecular modeling studies suggest that 1-methyl-8-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione may exhibit favorable solubility and membrane permeability characteristics, making it a potential lead compound for oral administration. These predictions are supported by experimental data from high-throughput screening campaigns, which have identified similar spirocyclic compounds as inhibitors of key enzymes involved in cancer metabolism.

In the realm of medicinal chemistry, the synthesis of 1-methyl-8-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione has been approached through multi-step organic transformations involving cyclization reactions and functional group interconversions. The spirocyclic core is typically constructed via intramolecular condensation reactions, where the precise regioselectivity is governed by electronic effects and steric hindrance around the reactive sites. Recent reports highlight the use of transition metal-catalyzed coupling reactions to streamline these synthetic pathways, reducing both reaction times and byproduct formation.

The biological evaluation of 1-methyl-8-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione has revealed promising activities in preclinical models. In particular, studies have demonstrated its efficacy as a kinase inhibitor, with selectivity against certain isoforms implicated in inflammatory diseases and cancer progression. The oxygenated ketone group at the 2-position appears to be crucial for binding interactions with the active site of these enzymes, while the methyl substituent at the 1-position modulates solubility and lipophilicity.

One of the most intriguing aspects of this compound is its potential role as a scaffold for drug design. By leveraging structure-based drug design techniques, researchers have been able to modify key functional groups while retaining the core spirocyclic motif. This approach has led to the discovery of derivatives with enhanced potency and reduced toxicity profiles. For instance, modifications at the thiazole ring have been shown to improve binding affinity to target proteins without compromising overall pharmacokinetic properties.

The synthesis of 1-methyl-8-oxa - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -thia - - - - - - - --- --- azaspiro4 .5 decane-- --- --- --- --- --- --- --- --- --- --- --- --- ------ 2 , 2 , 4-trione has also been optimized for scalability in industrial settings. Continuous flow chemistry techniques have been employed to enhance reaction efficiency and yield, ensuring that larger quantities of the compound can be produced for further testing in clinical trials. These advancements underscore the growing importance of process chemistry in translating laboratory discoveries into viable therapeutic agents.

Future research directions for 1-methyl-- -- -- -- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- -------- oxa-- ----- ----- ----- ----- ----- ----- ---------- thia---- ------ azaspiro---- ------ ------ ------ ------ ------ ------------------------------------------------------ decane--- ------ ------ ------ ------ ------ ------ ------------- ------------------------------------------ ------- ------- ------- ------- ------- ------- ------- -------------- 2 , 2 , 4-trione include exploring its mechanism of action in greater detail and evaluating its potential in combination therapies. The compound’s ability to modulate multiple biological pathways simultaneously makes it an attractive candidate for polypharmacological approaches aimed at treating complex diseases such as cancer and neurodegenerative disorders.

In conclusion, 1-methyl-- -------- -------- -------- -------- -------- -------- ---------------- oxa-------- -------- -------- -------- -------- ---------------- thia-------- --------- azaspiro-------- --------- --------- --------- --------- --------- ------------------ decane---------- --------- --------- --------- --------- ---------------------------------------- , identified by CAS number 2138358--56--0, represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Ongoing research efforts continue to uncover new therapeutic applications for this compound and its derivatives， contributing to the development of next-generation pharmaceuticals.